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Introduction

(S)-AM-9022 is the S-enantiomer of AM-9022, a potent and selective small molecule inhibitor of
the mitotic kinesin KIF18A.[1] KIF18A is a plus-end directed motor protein that plays a crucial
role in regulating chromosome movements during mitosis.[2] Inhibition of KIF18A's ATPase
activity disrupts its function, leading to mitotic arrest and subsequent cell death, particularly in
chromosomally unstable (CIN) cancer cells.[3][4] This targeted approach makes (S)-AM-9022 a
promising candidate for the development of novel cancer therapeutics.

This technical guide provides a comprehensive overview of the in vitro characterization of (S)-
AM-9022, with a focus on its biochemical and cellular activities. The quantitative data
presented is for the racemic mixture, AM-9022, as specific data for the (S)-enantiomer is not
currently available in the public domain.

Mechanism of Action

(S)-AM-9022 targets the motor domain of KIF18A, inhibiting its microtubule-stimulated ATPase
activity.[3] This enzymatic activity is essential for KIF18A to translocate along microtubules and
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regulate their dynamics at the plus-ends. By inhibiting this process, (S)-AM-9022 disrupts
proper chromosome alignment at the metaphase plate, leading to the activation of the spindle
assembly checkpoint (SAC), prolonged mitotic arrest, and ultimately, apoptosis in cancer cells

with high levels of CIN.[3][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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